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Compound of Interest

Compound Name: 2'-Deoxyadenosine-13C10,15N5

Cat. No.: B12365818

Audience: Researchers, Scientists, and Drug Development Professionals Disclaimer: This
document provides a summary of safety information for 2'-Deoxyadenosine. The isotopically
labeled compound 2'-Deoxyadenosine-13C10,15N5 is not expected to have significantly
different chemical or toxicological properties from its parent compound. Users should handle
this substance with the care required for all laboratory chemicals and consult original Safety
Data Sheets (SDS) before use.

Introduction

2'-Deoxyadenosine is a naturally occurring nucleoside, a fundamental component of
deoxyribonucleic acid (DNA). Its isotopically labeled form, 2'-Deoxyadenosine-13C10,15N5, is
a valuable tool in metabolic research, proteomics, and drug development, enabling sensitive
and specific tracking of molecular pathways. While stable isotopes do not alter the fundamental
chemical reactivity, understanding the safety profile of the parent compound is a critical
prerequisite for safe handling and experimental design. This guide compiles and interprets key
safety data from available Safety Data Sheets (SDS) for 2'-Deoxyadenosine.

Hazard Identification and GHS Classification

The classification of 2'-Deoxyadenosine presents some inconsistencies across different
suppliers. While many sources state that the substance does not meet the criteria for
classification in any hazard class according to Regulation (EC) No 1272/2008[1][2][3], other
suppliers have classified it as hazardous.
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A notable classification is Acute toxicity, Oral (Category 4), with the signal word "Warning" and

the hazard statement H302: "Harmful if swallowed"[4]. Another SDS classifies it more severely

as Toxic if swallowed[5]. Given this discrepancy, a cautious approach is warranted.

Researchers should handle the compound as potentially harmful if ingested.

Physical and Chemical Properties

Click to download full resolution via product page

Quantitative data for the physical and chemical properties of 2'-Deoxyadenosine is limited in

publicly available safety data sheets. The following table summarizes the available information.

Property Data Citations
Appearance Powder / Solid [1]
Molecular Formula C10H13N503 [6]
Molecular Weight 251.24 g/mol [6]
Solubility Soluble in DMSO, Soluble in (1]

water

Melting Point/Freezing Point

No data available

[1112][41[5]

Boiling Point No data available [1112][4115]
_ No data available / Not

Flash Point , [1][2][4]
applicable
No data available / Not

pH . [11[2][4]
applicable

- Stable under recommended
Stability [11[3]

storage

Toxicological Information
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The toxicological properties of 2'-Deoxyadenosine have not been fully investigated[4]. Most
SDSs lack specific data for acute toxicity (LD50), skin corrosion/irritation, and carcinogenicity.
However, one study on chick embryos indicated that 2'-Deoxyadenosine can be toxic and
teratogenic in sublethal doses, appearing to inhibit cell proliferation[7].

Toxicological Endpoint Data Citations

Classified as Category 4
Acute Toxicity (Oral) ("Harmful if swallowed") by [4]

some suppliers

Skin Corrosion/Irritation No data available [11[5]1I8]
Serious Eye Damage/Irritation May cause eye irritation [1]

Respiratory/Skin Sensitization No data available [1][5118]
Germ Cell Mutagenicity No data available [11[5]1I8]
Carcinogenicity No data available [1][5]1[8]

] o No data available; noted as
Reproductive Toxicity o [51[7]
teratogenic in chick embryos

STOT-Single Exposure No data available [415]

STOT-Repeated Exposure No data available [4][5]

Experimental Protocols

A core requirement for a comprehensive technical guide is the inclusion of detailed
experimental methodologies. However, the Safety Data Sheets that serve as the primary
source for this guide do not contain the experimental protocols used to determine the
summarized toxicological and physical data. SDSs are regulatory documents designed to
communicate hazards and handling procedures, not to provide detailed scientific
methodologies. Therefore, specific protocols for assays such as LD50 determination, skin
irritation studies, or stability testing for 2'-Deoxyadenosine cannot be provided from these

sources.

Emergency and Handling Procedures
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First Aid Measures

In case of exposure, follow these standardized first aid protocols. Medical attention should be
sought if symptoms occur or persist.
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Fire-Fighting Measures

The compound is not classified as flammable. Standard procedures for chemical fires should
be followed.
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Suitable Extinguishing Media

Firefighter Precautions Special Hazards

May emit irritant fumes
during combustion.[8]

Y

Wear self-contained breathing apparatus (SCBA).
Wear full protective gear.[1][5][8]

‘Water Spray
Dry Chemical
Alcohol-Resistant Foam
Carbon Dioxide (CO2)[1][8][10][11]

Click to download full resolution via product page

Accidental Release Measures

For spills, the primary goals are to prevent dust generation and environmental contamination.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b12365818?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12365818?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Accidental Release / Spill
1. Personal Precautions

Ensure adequate ventilation.
Avoid breathing dust.
Wear appropriate PPE (gloves, safety glasses).[1][5]

Prevent entry into drains and waterways.[1][5] 3. Cleanup Methods

Sweep up and shovel.
Transfer to a suitable, labeled container
for chemical waste disposal.[1][9][11]

2. Environmental Precautions

Y

Dispose of in accordance with
local, regional, and national regulations.[4]

Click to download full resolution via product page

Handling and Storage

Proper handling and storage are essential to maintain the compound's stability and ensure user
safety.
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e Handling: Use in a well-ventilated area.[5] Avoid the formation and inhalation of dust.[1][5]
Wash hands thoroughly after handling.[4][9] Do not eat, drink, or smoke in the work area.[5]
[10]

o Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][3][10]
Recommended storage is often refrigerated at 5°C.[1] Store away from strong oxidizing
agents.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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